2-(4-methoxyphenyl)-N-[2-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-(4-methoxyphenyl)-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C16H14F3NO2/c1-22-12-8-6-11(7-9-12)10-15(21)20-14-5-3-2-4-13(14)16(17,18)19/h2-9H,10H2,1H3,(H,20,21)
• InChI Key: AGKBBSKYTPJYRL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)NC2=CC=CC=C2C(F)(F)F
• Molecular Formula: C16H14F3NO2
• Molecular Weight: 309.28 g/mol

Description

• This compound is a functionalized amino acid with potential anticonvulsant activities.
• It is related to a group of compounds explored for their molecular structure and properties related to pharmaceutical applications (Camerman et al., 2005).

Synthesis Analysis

• Synthesis involves reactions with pentaacetyl-β-D-glucosamine, p-methoxyphenol, and boron trifluoride etherate in dry methylene chloride. The process is detailed in the study of the synthesis and crystal structure of similar compounds (Analytical Sciences: X-ray Structure Analysis Online, 2006).
• Another method involves the hydrogenation of N-(3-nitro-4- methoxyphenyl)acetamide to produce the compound , indicating its role as an intermediate in the production of azo disperse dyes (Zhang Qun-feng, 2008).

Molecular Structure Analysis

• The compound exhibits specific molecular features, such as O atoms and a phenyl group, contributing to its biological activities. These features are evident in the stereochemical analysis of related compounds (Camerman et al., 2005).
• X-ray diffraction analysis has been employed to determine the crystal structure of related molecules, providing insights into their molecular structure (Analytical Sciences: X-ray Structure Analysis Online, 2006).

Chemical Reactions and Properties

• The compound's reactions and properties can be inferred from studies on similar molecules, such as its use in the synthesis of radiopharmaceuticals and its involvement in various chemical transformations (Journal of Labelled Compounds and Radiopharmaceuticals, 2006).

Physical Properties Analysis

• The physical properties, including hydrogen bonding and molecular interactions, are significant for its crystal structure and biological activities. These properties have been studied in related compounds (Acta Crystallographica Section E: Crystallographic Communications, 2022).

Chemical Properties Analysis

• The chemical properties, particularly related to its potential pharmaceutical applications, are derived from its molecular structure and synthesis pathways. Studies on similar compounds provide insights into these properties (Journal of Organometallic Chemistry, 2017).

Scientific Research Applications

Metabolic Pathways and Toxicity Studies

The metabolism of chloroacetamide herbicides, which share structural similarities with the compound , has been extensively studied in human and rat liver microsomes. These studies are crucial for understanding the metabolic activation pathways that could lead to toxicity and carcinogenicity. For instance, compounds like acetochlor and metolachlor undergo complex metabolic transformations involving cytochrome P450 isoforms, leading to the production of potentially carcinogenic metabolites (Coleman et al., 2000).

Green Chemistry and Synthesis

Research on green synthesis methods, such as the catalytic hydrogenation of N-(3-nitro-4-methoxyphenyl)acetamide to N-(3-amino-4-methoxyphenyl)acetamide, demonstrates the application of novel catalysts for efficient and environmentally friendly chemical synthesis. This process highlights the importance of developing sustainable practices in chemical manufacturing (Zhang Qun-feng, 2008).

Drug Design and Pharmacological Applications

Studies on derivatives of structurally similar compounds, such as 2-(4-methoxyphenyl)ethyl acetamide, have explored their potential as inhibitors of protein tyrosine phosphatase 1B (PTP1B), which is a target for antidiabetic drugs. This indicates the compound's relevance in designing new therapeutic agents (Saxena et al., 2009).

Material Science and Polymer Chemistry

The synthesis and analysis of copolymers incorporating methacrylate derivatives of 4-methoxyphenylacetic acid reveal applications in material science, especially for biomedical applications. These studies underscore the versatility of acetamide derivatives in creating novel materials with specific properties (Gallardo & Román, 1994).

Molecular Docking and Structure-Activity Relationship Studies

Research involving the structural analysis and docking studies of amide derivatives provides insights into their interactions with biological targets, which is essential for drug discovery and development. Such studies help in understanding the molecular basis of the compound's activity and optimizing its pharmacological properties (Kalita & Baruah, 2010).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a pharmaceutical, its mechanism of action would involve interacting with biological molecules in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and the conditions under which it’s handled. Proper safety measures should always be taken when handling chemical substances.

Future Directions

The future directions for research on this compound could involve further studying its properties, exploring its potential uses, and developing efficient methods for its synthesis.